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Outcome Measure Cetrorelix (Group A) Ganirelix (Group B) P-value
Live Birth Rate 47.2% 49.4% 0.074 (NS)
LH Surge (LH 210 UIL) 4.9% 7.6% <0.001

LH Surge (LH Ratio 22) 6.1% 9.2% <0.001
Type A Endometrial Morphology 66.2% 60.1% <0.001
Overall OHSS Incidence 0.4% 1.1% 0.01
Number of Patients 2,365 7,059

Source: Front Reprod Health. 2025 [1] [2]

Detailed Experimental Methodology

The data in the table above comes from a retrospective cohort study conducted at a reproductive medicine

center from June 2019 to June 2022 [1] [2].
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e Study Population: Infertile patients undergoing IVF/ICSI treatment. The final analysis included 2,365
patients receiving cetrorelix and 7,059 patients receiving ganirelix after 1:3 propensity score matching
to minimize bias [1] [2].

¢ Intervention Protocol: A flexible GhRH antagonist protocol was used for controlled ovarian
hyperstimulation. Patients began stimulation on day 2 or 3 of their menstrual cycle. The antagonists
(daily subcutaneous injections of 0.25 mg cetrorelix or ganirelix) were introduced once the dominant
follicle reached 14-15 mm in diameter, or if the follicle was over 12 mm with serum estradiol levels
exceeding 300 pg/ml. Injections continued until the day of ovulation trigger [2].

¢ Primary Outcomes: The study compared LH surge suppression, OHSS incidence, endometrial
morphology, and live birth rates [1].

e Statistical Analysis: Multivariate logistic regression was used to identify independent predictors of
clinical success. The results showed that advanced female age (=35 years) reduced success, while
higher AMH (=4 pg/L) and dual embryo transfer improved outcomes [1].

Mechanisms of Action and Protocol Workflow

GnRH antagonists like cetrorelix and ganirelix work by competitively blocking GnRH receptors in the
pituitary gland. This provides an immediate suppression of luteinizing hormone (LH) secretion, preventing

a premature LH surge during ovarian stimulation [3]. This is a key difference from GnRH agonists, which

first cause a "flare-up" effect before down-regulating the receptors [3].

The following diagram illustrates the mechanism and standard workflow of the flexible GnRH antagonist

protocol used in modern IVF cycles.
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Mechanism of Action: GnRH Antagonists Flexible Antagonist Protocol Workflow
Start FSH/Gonadotropins
A Gl (Stimulation Day 2/3)
Monitor Follicles & E2
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Interpretation and Clinical Relevance

e Equivalent Efficacy in Live Birth: The most significant finding is that live birth rates between
cetrorelix and ganirelix are statistically comparable [1]. This demonstrates that cetrorelix is non-
inferior to ganirelix for the ultimate goal of IVF treatment.

e Superior LH Control and Safety Profile: Cetrorelix showed significantly better suppression of
premature LH surges and a lower incidence of OHSS [1]. This superior safety profile makes it a
preferable option, particularly for patients at high risk for OHSS.
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¢ Potential for Enhanced Endometrial Receptivity: The higher rate of Type A endometrial
morphology in the cetrorelix group suggests a potential secondary benefit for embryo implantation [1].
Type A endometrium is considered the most receptive trilaminar pattern.

In summary, for researchers and clinicians, the evidence indicates that cetrorelix is a highly effective and safe
choice for antagonist protocols, offering a favorable risk-benefit ratio without compromising live birth

success.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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